Cas no 1366506-07-1 ((3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid)

• Product name: (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid
• CAS No: 1366506-07-1
• MF: C₂₄H₁₉FN₂O₆
• MW: 450.415869951248
• CID: 6411410
• PubChem ID: 165834909

(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid
• (3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid
• EN300-1163094
• 1366506-07-1

• Inchi： 1S/C24H19FN2O6/c25-21-11-14(27(31)32)9-10-19(21)22(12-23(28)29)26-24(30)33-13-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20,22H,12-13H2,(H,26,30)(H,28,29)/t22-/m1/s1
• InChI Key： IOKOWYWUVLPYRQ-JOCHJYFZSA-N
• SMILES： FC1C=C(C=CC=1[C@@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)[N+](=O)[O-]

Computed Properties

• Exact Mass: 450.12271449g/mol
• Monoisotopic Mass: 450.12271449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 121Ų

Additional information on (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid

Comprehensive Overview of (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid (CAS No. 1366506-07-1)

The compound (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid (CAS No. 1366506-07-1) is a specialized chiral amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a 2-fluoro-4-nitrophenyl moiety, makes it invaluable for constructing complex peptides with high stereochemical purity. Researchers frequently search for "Fmoc-protected amino acids" or "nitrophenyl derivatives in peptide synthesis," reflecting its relevance in modern drug discovery and bioconjugation.

In recent years, the demand for chiral building blocks like CAS 1366506-07-1 has surged due to advancements in targeted drug delivery and precision medicine. The compound’s fluorine and nitro functional groups enhance its reactivity, enabling selective modifications—a hot topic in "click chemistry" and "bioorthogonal reactions." Its role in solid-phase peptide synthesis (SPPS) is particularly noteworthy, as the Fmoc group offers reversible protection, aligning with trends toward sustainable and efficient synthetic methodologies.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing (3R)-3-(Fmoc-amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid. Users often inquire about "HPLC purification of Fmoc-amino acids" or "NMR shifts for nitroaryl compounds," underscoring the need for detailed spectral data. The compound’s solubility in DMSO or DMF and stability under ambient conditions are also critical for laboratory handling, frequently addressed in "peptide synthesis troubleshooting" forums.

From a commercial perspective, CAS 1366506-07-1 caters to niches like fluorescent probes and enzyme inhibitors, with growing interest in "small-molecule imaging agents." Its nitrophenyl group, for instance, is pivotal in designing photoaffinity labels—a trending subtopic in "chemical biology tools." Suppliers emphasize high-purity grades (>98%) to meet stringent requirements for in vitro and in vivo studies, resonating with queries like "buy Fmoc-amino acid derivatives."

In conclusion, (3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-fluoro-4-nitrophenyl)propanoic acid exemplifies the intersection of organic chemistry and biomedical innovation. Its applications span from peptide therapeutics to diagnostic reagents, aligning with search trends on "custom peptide modifications" and "nitroaromatic applications." As research evolves, this compound will remain a cornerstone in rational drug design and chemical biology.